Cas no 1807008-65-6 ((2-Amino-3-bromo-5-(trifluoromethyl)phenyl)methanol)

• Product Name: (2-Amino-3-bromo-5-(trifluoromethyl)phenyl)methanol
• CAS No: 1807008-65-6
• MF: C₈H₇BrF₃NO
• MW: 270.046491861343
• CID: 4963748
• Update Time: 2025-10-28

(2-Amino-3-bromo-5-(trifluoromethyl)phenyl)methanol Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-bromo-5-(trifluoromethyl)benzyl alcohol
• (2-Amino-3-bromo-5-(trifluoromethyl)phenyl)methanol

• Inchi： 1S/C8H7BrF3NO/c9-6-2-5(8(10,11)12)1-4(3-14)7(6)13/h1-2,14H,3,13H2
• InChI Key： KQYDKOGGQYDIIW-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(F)(F)F)C=C(CO)C=1N

Computed Properties

• Exact Mass: 268.96631 g/mol
• Monoisotopic Mass: 268.96631 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 46.2
• Molecular Weight: 270.05

Additional information on (2-Amino-3-bromo-5-(trifluoromethyl)phenyl)methanol

Chemical Profile of (2-Amino-3-bromo-5-(trifluoromethyl)phenyl)methanol (CAS No. 1807008-65-6)

The compound (2-Amino-3-bromo-5-(trifluoromethyl)phenyl)methanol, identified by its CAS number 1807008-65-6, represents a significant molecule in the realm of pharmaceutical chemistry and drug discovery. This compound belongs to a class of aromatic heterocycles that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural features of this molecule, including the presence of an amino group, a bromine substituent, and a trifluoromethyl group, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for medicinal chemistry investigations.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of multifunctional compounds that exhibit simultaneous targeting of multiple disease pathways. The (2-Amino-3-bromo-5-(trifluoromethyl)phenyl)methanol structure aligns well with this trend, as its chemical composition allows for interactions with various biological targets. Specifically, the amino group can participate in hydrogen bonding interactions, while the bromine and trifluoromethyl groups can modulate lipophilicity and electronic properties, respectively. These features make it an attractive candidate for developing novel therapeutic agents.

One of the most compelling aspects of this compound is its potential application in the development of anticancer agents. The combination of an amino group and a bromine substituent is frequently observed in kinase inhibitors, which are widely used in oncology. Furthermore, the trifluoromethyl group is known to enhance metabolic stability and binding affinity to biological targets. Recent studies have highlighted the importance of such structural motifs in designing molecules that can effectively inhibit tumor growth and metastasis. For instance, researchers have demonstrated that compounds with similar structural features can disrupt key signaling pathways involved in cancer progression.

Another area where (2-Amino-3-bromo-5-(trifluoromethyl)phenyl)methanol shows promise is in the treatment of inflammatory diseases. Chronic inflammation is a hallmark of numerous pathological conditions, including autoimmune disorders and cardiovascular diseases. The ability of this compound to interact with inflammatory mediators has been explored in preclinical studies. Notably, the presence of both polar (amino group) and nonpolar (trifluoromethyl group) regions enhances its solubility and bioavailability, which are critical factors for therapeutic efficacy. These properties make it a promising candidate for developing anti-inflammatory drugs that can target multiple pathways simultaneously.

The synthesis of (2-Amino-3-bromo-5-(trifluoromethyl)phenyl)methanol involves a series of well-established organic reactions that highlight its synthetic accessibility. The bromination step is particularly crucial, as it introduces the necessary electrophilic site for further functionalization. Additionally, the introduction of the trifluoromethyl group can be achieved through various methods, including metal-catalyzed cross-coupling reactions or direct fluorination techniques. These synthetic strategies not only facilitate the production of this compound but also provide a platform for generating derivatives with enhanced biological activity.

In terms of pharmacokinetic properties, (2-Amino-3-bromo-5-(trifluoromethyl)phenyl)methanol exhibits characteristics that are favorable for drug development. Its molecular weight and lipophilicity profile suggest good oral bioavailability and tissue distribution, which are essential for achieving therapeutic levels at target sites. Furthermore, preliminary pharmacokinetic studies indicate that this compound has a reasonable half-life, allowing for once-daily dosing regimens if needed. These attributes make it an attractive candidate for further clinical development.

The growing interest in computational chemistry has also played a significant role in the study of (2-Amino-3-bromo-5-(trifluoromethyl)phenyl)methanol. Advanced computational methods have enabled researchers to predict binding affinities, metabolic stability, and other critical pharmacokinetic parameters with high accuracy. These predictions have guided experimental design and optimization efforts, significantly reducing the time and cost associated with drug discovery. Moreover, virtual screening techniques have been employed to identify potential lead compounds based on their structural similarity to known active molecules.

In conclusion, (2-Amino-3-bromo-5-(trifluoromethyl)phenyl)methanol (CAS No. 1807008-65-6) is a versatile compound with significant potential in pharmaceutical research and development. Its unique structural features make it an ideal candidate for designing novel therapeutic agents targeting various diseases, particularly cancer and inflammatory disorders. The progress made in synthetic chemistry, pharmacokinetics, and computational modeling further underscores its importance as a building block for future drug candidates.